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Compound of Interest

Compound Name: Adipic Acid

Cat. No.: B1664381 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Hexanedioic Acid

Hexanedioic acid, more commonly known as adipic acid, is a dicarboxylic acid of significant

industrial importance. With the chemical formula C₆H₁₀O₄, it is a white, crystalline solid at room

temperature.[1][2] This guide provides a comprehensive overview of its core physical and

chemical properties, experimental protocols for its characterization, and its key chemical

transformations, tailored for researchers, scientists, and professionals in drug development.

General and Physical Properties
Hexanedioic acid is an odorless, white crystalline solid.[3][4] Its physical characteristics are

well-documented, making it a useful compound in various applications, from polymer synthesis

to pharmaceuticals, where it has been used in controlled-release drug formulations.[3] The

majority of the approximately 2.5 billion kilograms produced annually is used as a monomer for

the production of nylon 6,6 through polycondensation with hexamethylene diamine.[3][5]

Table 1: Physical and Thermodynamic Properties of
Hexanedioic Acid
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Property Value

Identifiers

IUPAC Name Hexanedioic acid[3][5]

CAS Number 124-04-9[3]

Molecular Formula C₆H₁₀O₄[3][6][7]

Molar Mass 146.14 g/mol [3][5][8]

Physical Properties

Appearance White crystalline powder/solid[2][3]

Odor Odorless[4][6][9]

Melting Point 152.1 °C (425.2 K)[2][3][5]

Boiling Point 337.5 °C (610.6 K)[2][3][5]

Density 1.360 g/cm³ (at 25 °C)[2][3][5]

Vapor Pressure 0.097 hPa (at 18.5 °C)[2][3]

Flash Point 196 °C (closed cup)[4][6][9]

Autoignition Temp. >400 °C[4][9]

Acidity

pKa₁ 4.41 - 4.43[3]

pKa₂ 5.41[3]

Solubility

Water
14 g/L (10 °C), 24 g/L (25 °C), 1600 g/L (100 °C)

[2][3]

Methanol, Ethanol Very Soluble[2][3]

Acetone Soluble[2][3][5]

Acetic Acid Soluble[2][3]

Cyclohexane Slightly Soluble[2][3]
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Benzene Negligible[2][3]

Chemical Properties and Reactions
As a dicarboxylic acid, the chemistry of hexanedioic acid is dominated by its two carboxyl

groups. It is a dibasic acid that undergoes typical carboxylic acid reactions such as salt

formation, reduction, halogenation, and dehydration.[3] The key reactions relevant to industrial

and laboratory synthesis are esterification, amidation, and polymerization.

Acidity: The two carboxylic groups have distinct dissociation constants, with pKa values of

approximately 4.41 and 5.41.[3]

Esterification: Reacts with alcohols in the presence of an acid catalyst to form esters. This is

a crucial reaction for producing plasticizers and lubricants.[3][10]

Amidation: Forms amides upon reaction with amines.

Polymerization: Its most significant reaction is polycondensation with a diamine, such as 1,6-

hexanediamine, to produce polyamides. This specific reaction yields Nylon 6,6, a widely

used synthetic polymer.[3]

Intramolecular Condensation: Due to the separation of the carboxyl groups by four

methylene groups, it can undergo intramolecular condensation. For instance, treatment with

barium hydroxide at high temperatures results in ketonization to form cyclopentanone.[3]
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Hexanedioic Acid
(HOOC(CH₂)₄COOH)

Diester
(R-OOC(CH₂)₄COO-R)

+ Alcohol (ROH)
Acid Catalyst

Diamide
(R-HNC(O)(CH₂)₄C(O)NH-R)+ Amine (RNH₂)

Polyamide
(Nylon 6,6)

+ 1,6-Hexamethylenediamine
(Polycondensation)

Cyclopentanone

+ Ba(OH)₂
Heat
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Key chemical transformations of hexanedioic acid.

Experimental Protocols
Determination of Solubility Curve by Isothermal Method
This protocol describes a general procedure for determining the solubility of hexanedioic acid in

a solvent at various temperatures using analytical techniques like spectroscopy.

Methodology:

Preparation: A known mass of the selected solvent (e.g., acetone) is placed into a jacketed

glass reactor vessel equipped with a stirrer and a temperature probe.[11] The vessel is

maintained at a constant, desired temperature using a circulating bath.

Incremental Addition: A small, precisely weighed amount of hexanedioic acid is added to the

stirred solvent.
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Equilibration and Monitoring: The mixture is stirred continuously to allow it to reach

equilibrium. The dissolution process and the presence of any undissolved crystals are

monitored in real-time. This can be achieved using in-situ probes such as Attenuated Total

Reflectance-Fourier Transform Infrared Spectroscopy (ATR-FTIR) or Focused Beam

Reflectance Measurement (FBRM).[11][12]

Saturation Point Determination: Hexanedioic acid is added incrementally until the solution

becomes saturated, which is indicated by the persistent presence of solid crystals and a

plateau in the spectroscopic signal corresponding to the dissolved acid.[11]

Data Collection: The total mass of dissolved hexanedioic acid at saturation is recorded for

that specific temperature.

Temperature Variation: The entire procedure is repeated at different temperatures to

construct a complete solubility curve.[11][13]

Analysis: The collected data (mass of solute per mass of solvent) can be converted to other

units like molar fractions and plotted against temperature.[11]
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1. Prepare known mass of
solvent in jacketed reactor

2. Set and maintain
constant temperature (T₁)

3. Add a weighed amount
of hexanedioic acid

4. Stir and monitor for
dissolution (e.g., ATR-FTIR)

5. Is solid fully dissolved?

Yes

6. Record total mass added.
Saturation point reached for T₁.

No

7. Repeat for new
temperature (T₂...Tₙ)

8. Plot solubility vs.
temperature
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Workflow for experimental solubility determination.
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Fischer-Speier Esterification of Hexanedioic Acid
This protocol outlines the synthesis of a dialkyl hexanedioate (e.g., dimethyl adipate) via acid-

catalyzed esterification.

Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve

hexanedioic acid (1.0 equivalent) in an excess of the desired anhydrous alcohol (e.g.,

methanol, 10-20 equivalents), which also serves as the solvent.[14]

Catalyst Addition: Cool the stirring solution in an ice bath. Carefully and slowly add a catalytic

amount of concentrated sulfuric acid (0.1-0.2 equivalents). The addition is exothermic.[14]

Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a

heating mantle. The reaction is typically run for 4-8 hours. Progress can be monitored by

Thin Layer Chromatography (TLC).[14]

Work-up - Cooling and Solvent Removal: Once the reaction is complete, allow the mixture to

cool to room temperature. Remove the excess alcohol using a rotary evaporator.[14]

Extraction and Neutralization: Dissolve the residue in an organic solvent like ethyl acetate.

Transfer the solution to a separatory funnel and wash sequentially with water, a saturated

sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.[14]

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

MgSO₄ or Na₂SO₄). Filter off the drying agent and concentrate the filtrate using a rotary

evaporator to yield the crude diester.

Purification and Characterization: If necessary, purify the crude product by flash column

chromatography on silica gel. Characterize the final product using techniques such as NMR

spectroscopy and GC-MS to confirm its structure and purity.[14]
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Reaction

Work-up & Purification

1. Dissolve Hexanedioic Acid
in excess Alcohol

2. Add H₂SO₄ catalyst
(in ice bath)

3. Reflux for 4-8 hours

4. Cool and remove
excess alcohol

5. Dissolve in EtOAc and wash with
H₂O, NaHCO₃ (aq), Brine

6. Dry, filter, and concentrate

7. Purify via column
chromatography (optional)

8. Characterize Product
(NMR, GC-MS)
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General workflow for Fischer-Speier esterification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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